Cas no 105947-03-3 (Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]-)

• Product Name: Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]-
• CAS No: 105947-03-3
• MF: C₁₃H₁₁ClN₂O₂S
• MW: 294.756640672684
• CID: 1163767
• PubChem ID: 690831
• Update Time: 2025-06-11

Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]-
• G69459
• SR-01000199563
• 4-[(E)-[(4-Chlorophenyl)methylene]amino]benzenesulfonamide
• CB11280
• 4-((4-CHLORO-BENZYLIDENE)-AMINO)-BENZENESULFONAMIDE
• 4-((4-chlorobenzylidene)amino)benzenesulfonamide
• 4-[(E)-[(4-chlorophenyl)methylidene]amino]benzene-1-sulfonamide
• SR-01000199563-1
• (E)-4-((4-chlorobenzylidene)amino)benzenesulfonamide
• SMSF0004899
• 1268249-72-4
• 4-{[(E)-(4-chlorophenyl)methylidene]amino}benzenesulfonamide
• STK099461
• CS-0369422
• CBMicro_014400
• BIM-0014399.P001
• 105947-03-3
• CHEMBL1077110
• AKOS000483728
• 4-(4-chlorobenzylideneamino)benzenesulfonamide
• F0777-1433
• SCHEMBL18719842
• 4-{[(4-chlorophenyl)methylidene]amino}benzene-1-sulfonamide
• 4-[(4-chlorophenyl)methylideneamino]benzenesulfonamide
• EN300-264806

• Inchi： 1S/C13H11ClN2O2S/c14-11-3-1-10(2-4-11)9-16-12-5-7-13(8-6-12)19(15,17)18/h1-9H,(H2,15,17,18)/b16-9+
• InChI Key： VQQSDPZPWPCNKN-CXUHLZMHSA-N
• SMILES： ClC1C=CC(=CC=1)/C=N/C1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 294.02313
• Monoisotopic Mass: 294.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 72.52

Additional information on Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]-

Comprehensive Analysis of Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- (CAS No. 105947-03-3)

Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- (CAS No. 105947-03-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to as a sulfonamide derivative, is characterized by its distinct molecular structure, which includes a benzenesulfonamide core and a 4-chlorophenyl substituent. Its CAS number 105947-03-3 serves as a unique identifier in chemical databases, making it easily traceable for researchers and industry professionals.

The growing interest in Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- is partly driven by its potential role in pharmaceutical research and material science. Users frequently search for terms like "sulfonamide applications," "4-chlorophenyl derivatives," and "CAS 105947-03-3 uses," reflecting the compound's relevance in modern chemistry. Its structure suggests possible bioactive properties, which could be explored for drug development or biochemical studies. Additionally, its thermal stability and solubility characteristics make it a candidate for advanced polymer formulations.

One of the most searched questions related to this compound is "How is Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- synthesized?" The synthesis typically involves a condensation reaction between 4-aminobenzenesulfonamide and 4-chlorobenzaldehyde, yielding the target compound with high purity. Researchers often optimize reaction conditions to improve yield and scalability, addressing another common query: "What are the optimal conditions for synthesizing CAS 105947-03-3?"

In the context of green chemistry, Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- has been studied for its environmental impact. Users increasingly search for "eco-friendly sulfonamide derivatives" and "sustainable chemical synthesis," highlighting the demand for greener alternatives. Recent studies suggest that this compound may exhibit lower toxicity compared to similar derivatives, making it a subject of interest for environmental safety assessments.

The compound's spectroscopic properties are another area of focus. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize CAS 105947-03-3. These methods help verify its molecular structure and purity, addressing questions like "How to identify Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- using spectroscopy?" Such analyses are critical for quality control in industrial and research settings.

Looking ahead, Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- holds promise for emerging technologies. Its potential integration into smart materials and nanotechnology applications is a hot topic among researchers. Searches for "sulfonamides in nanotechnology" and "advanced material design" underscore this trend. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in next-generation innovations.

In summary, Benzenesulfonamide, 4-[[(4-chlorophenyl)methylene]amino]- (CAS No. 105947-03-3) is a versatile compound with broad applicability across multiple disciplines. Its unique structure, synthesis methods, and potential uses make it a valuable subject for ongoing research. By addressing frequently asked questions and aligning with current trends like green chemistry and advanced materials, this overview provides a comprehensive and engaging resource for professionals and enthusiasts alike.